![molecular formula C14H19ClN2O2 B3859415 2-(4-chlorophenyl)-2-hydroxy-N'-(1-methylpentylidene)acetohydrazide](/img/structure/B3859415.png)
2-(4-chlorophenyl)-2-hydroxy-N'-(1-methylpentylidene)acetohydrazide
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(4-chlorophenyl)-2-hydroxy-N’-(1-methylpentylidene)acetohydrazide” would be complex, given the presence of multiple functional groups. The compound likely has a high molecular weight . Further analysis would require more specific information or computational modeling .Chemical Reactions Analysis
The chemical reactions involving “2-(4-chlorophenyl)-2-hydroxy-N’-(1-methylpentylidene)acetohydrazide” would depend on the conditions and reactants present. Given the presence of a hydroxy group, it might undergo reactions typical of alcohols .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-chlorophenyl)-2-hydroxy-N’-(1-methylpentylidene)acetohydrazide” would depend on its exact molecular structure. It likely has a high molecular weight and could have a high boiling point .Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for “2-(4-chlorophenyl)-2-hydroxy-N’-(1-methylpentylidene)acetohydrazide” would depend on its potential applications. If it shows promise in a particular field (such as medicine or materials science), further studies could focus on optimizing its synthesis, understanding its mechanism of action, or improving its safety profile .
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[(Z)-hexan-2-ylideneamino]-2-hydroxyacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O2/c1-3-4-5-10(2)16-17-14(19)13(18)11-6-8-12(15)9-7-11/h6-9,13,18H,3-5H2,1-2H3,(H,17,19)/b16-10- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONABQYQDVFOISI-YBEGLDIGSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=NNC(=O)C(C1=CC=C(C=C1)Cl)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC/C(=N\NC(=O)C(C1=CC=C(C=C1)Cl)O)/C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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